Cas no 57605-30-8 (benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate)

• Product Name: benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate
• CAS No: 57605-30-8
• MF: C₃₆H₃₄N₂O₈S₂
• MW: 686.79376745224
• CID: 1605311
• PubChem ID: 5484263
• Update Time: 2025-04-21

benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzhydryl (2R-(1(E),2alpha,3alpha))-alpha-(1-methoxyethylidene)-4-oxo-3-((phenoxyacetyl)amino)-2-(((p-tolyl)sulphonyl)thio)azetidine-1-acetate
• diphenylmethyl (2E)-3-methoxy-2-{(2R)-2-{[(4-methylphenyl)sulfonyl]sulfanyl}-4-oxo-3-[(phenoxyacetyl)amino]azetidin-1-yl}but-2-enoate
• benzhydryl (E)-3-methoxy-2-[(2R)-2-(4-methylphenyl)sulfonylsulfanyl-4-oxo-3-[(2-phenoxyacetyl)amino]azetidin-1-yl]but-2-enoate
• -(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate
• ,3&#x3B1
• ]]-&#x3B1
• EINECS 260-845-8
• 57605-30-8
• benzhydryl [2R-[1(E),2α,3α]]-α-(1-methoxyethylidene)-4-oxo-3-[(phenoxyacetyl)amino]-2-[[(p-tolyl)sulphonyl]thio]azetidine-1-acetate

• Inchi： 1S/C36H34N2O8S2/c1-24-19-21-29(22-20-24)48(42,43)47-35-31(37-30(39)23-45-28-17-11-6-12-18-28)34(40)38(35)32(25(2)44-3)36(41)46-33(26-13-7-4-8-14-26)27-15-9-5-10-16-27/h4-22,31,33,35H,23H2,1-3H3,(H,37,39)/b32-25+/t31?,35-/m1/s1
• InChI Key： NYBNBJUAHGUHSR-WAUQPKMTSA-N
• SMILES： S([C@@H]1C(C(N1/C(/C(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1)=C(\C)/OC)=O)NC(COC1C=CC=CC=1)=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 686.175657
• Monoisotopic Mass: 686.175657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 14
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162
• XLogP3: 6.2

Experimental Properties

• Density: 1.39
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.668